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Compound of Interest

Compound Name: 3-Nitro-5-iodobenzotrifluoride

Cat. No.: B1313531 Get Quote

Technical Data: 3-Nitro-5-iodobenzotrifluoride
This guide provides the core chemical properties of 3-Nitro-5-iodobenzotrifluoride, a

compound relevant to researchers and professionals in drug development and chemical

synthesis.

Chemical Properties
The fundamental molecular attributes of 3-Nitro-5-iodobenzotrifluoride are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Reference

Molecular Formula C₇H₃F₃INO₂ [1][2][3][4]

Molecular Weight 317.00 g/mol [3][4]

IUPAC Name
1-iodo-3-nitro-5-

(trifluoromethyl)benzene
[1]

CAS Number 41253-01-4 [1][2][3][4]
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The name "3-Nitro-5-iodobenzotrifluoride" describes a benzene ring substituted with three

distinct functional groups at specific positions. The logical relationship between these

components, which defines the molecule's structure, is illustrated below.
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Diagram of the structural components of 3-Nitro-5-iodobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fluorochem.co.uk [fluorochem.co.uk]

2. Page loading... [guidechem.com]

3. echemi.com [echemi.com]

4. 1-IODO-3-NITRO-5-BENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [3-Nitro-5-iodobenzotrifluoride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313531#3-nitro-5-iodobenzotrifluoride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1313531?utm_src=pdf-body
https://www.benchchem.com/product/b1313531?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313531?utm_src=pdf-body
https://www.benchchem.com/product/b1313531?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F230699/
https://www.guidechem.com/trade/3-nitro-5-iodobenzotrifluoride-id4137362.html
https://www.echemi.com/products/pd180521112583-1-iodo-3-nitro-5-benzotrifluoride.html
https://www.chemicalbook.com/synthesis/1-iodo-3-nitro-5-benzotrifluoride.htm
https://www.benchchem.com/product/b1313531#3-nitro-5-iodobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b1313531#3-nitro-5-iodobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b1313531#3-nitro-5-iodobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b1313531#3-nitro-5-iodobenzotrifluoride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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